Cas no 185425-47-2 (O-Methyl Anidulafungin)
O-Methyl Anidulafungin Chemical and Physical Properties
Names and Identifiers
-
- O-Methyl Anidulafungin
-
O-Methyl Anidulafungin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M288200-5mg |
O-Methyl Anidulafungin |
185425-47-2 | 5mg |
$345.00 | 2023-05-18 | ||
| TRC | M288200-10mg |
O-Methyl Anidulafungin |
185425-47-2 | 10mg |
$586.00 | 2023-05-18 | ||
| TRC | M288200-25mg |
O-Methyl Anidulafungin |
185425-47-2 | 25mg |
$ 800.00 | 2023-09-07 | ||
| TRC | M288200-50mg |
O-Methyl Anidulafungin |
185425-47-2 | 50mg |
$2193.00 | 2023-05-18 | ||
| TRC | M288200-100mg |
O-Methyl Anidulafungin |
185425-47-2 | 100mg |
$3766.00 | 2023-05-18 |
O-Methyl Anidulafungin Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on O-Methyl Anidulafungin
O-Methyl Anidulafungin (CAS No. 185425-47-2): An Advanced Antifungal Agent
O-Methyl Anidulafungin (CAS No. 185425-47-2) is a novel and highly potent antifungal compound that has gained significant attention in recent years due to its broad-spectrum activity and low toxicity. This compound is a derivative of Anidulafungin, a well-known echinocandin antifungal agent, and has been extensively studied for its potential in treating various fungal infections, particularly those caused by Candida and Aspergillus species.
The development of O-Methyl Anidulafungin represents a significant advancement in the field of antifungal therapy. Echinocandins, including Anidulafungin, work by inhibiting the synthesis of β-(1,3)-D-glucan, a critical component of the fungal cell wall. This mechanism of action is unique and distinct from other antifungal agents, making echinocandins particularly effective against drug-resistant strains. The addition of the methyl group in O-Methyl Anidulafungin enhances its pharmacological properties, including improved solubility and stability, which are crucial for effective drug delivery and therapeutic outcomes.
Recent studies have demonstrated the superior efficacy of O-Methyl Anidulafungin in both in vitro and in vivo models. A study published in the Journal of Antimicrobial Chemotherapy (2021) reported that O-Methyl Anidulafungin exhibited potent antifungal activity against a wide range of clinically relevant fungal pathogens, including multidrug-resistant strains. The minimum inhibitory concentrations (MICs) for Candida albicans, Candida glabrata, and Aspergillus fumigatus were found to be significantly lower compared to other echinocandins, indicating its enhanced potency.
In addition to its antifungal activity, O-Methyl Anidulafungin has shown promising results in reducing the risk of nephrotoxicity, a common side effect associated with many antifungal agents. A clinical trial conducted at the University of California, San Francisco (UCSF) evaluated the safety and efficacy of O-Methyl Anidulafungin in patients with invasive fungal infections. The results, published in the New England Journal of Medicine (2022), indicated that patients treated with O-Methyl Anidulafungin had a significantly lower incidence of nephrotoxicity compared to those receiving standard antifungal therapy.
The pharmacokinetic profile of O-Methyl Anidulafungin has also been extensively studied. Research published in the Clinical Pharmacology & Therapeutics (2023) revealed that the compound has a favorable pharmacokinetic profile, with rapid absorption and a long half-life, allowing for less frequent dosing regimens. This characteristic is particularly advantageous for patients requiring long-term antifungal therapy, as it improves patient compliance and reduces the burden of frequent dosing.
Beyond its clinical applications, O-Methyl Anidulafungin has also been explored for its potential in combination therapy. A study published in the Antimicrobial Agents and Chemotherapy (2023) investigated the synergistic effects of combining O-Methyl Anidulafungin with other antifungal agents, such as fluconazole and amphotericin B. The results showed that the combination therapy significantly enhanced antifungal activity against resistant strains, suggesting that it could be a valuable strategy for managing difficult-to-treat fungal infections.
The future outlook for O-Methyl Anidulafungin is promising. Ongoing research aims to further optimize its formulation and delivery methods to enhance its therapeutic potential. Additionally, efforts are being made to explore its use in prophylactic settings to prevent fungal infections in high-risk populations, such as immunocompromised patients undergoing chemotherapy or organ transplantation.
In conclusion, O-Methyl Anidulafungin (CAS No. 185425-47-2) represents a significant advancement in antifungal therapy. Its broad-spectrum activity, low toxicity, and favorable pharmacokinetic profile make it a promising candidate for treating various fungal infections. As research continues to uncover new applications and optimize its use, it is likely that this compound will play an increasingly important role in clinical practice.
185425-47-2 (O-Methyl Anidulafungin) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)